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Compound of Interest

Compound Name: 4-Phenylmorpholin-3-one

Cat. No.: B154935 Get Quote

Technical Guide: 4-Phenylmorpholin-3-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and synthesis of

4-Phenylmorpholin-3-one, a key intermediate in the development of pharmaceutical agents.

Core Chemical Data
The fundamental molecular properties of 4-Phenylmorpholin-3-one are summarized below.

Property Value Citations

Molecular Formula C₁₀H₁₁NO₂ [1][2]

Molecular Weight 177.20 g/mol [2][3]

CAS Number 29518-11-4 [1][4]

Appearance Off-White Solid [2]

Melting Point 113-114°C [1]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1]
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Synthesis of 4-Phenylmorpholin-3-one: An
Experimental Protocol
The following protocol describes the synthesis of 4-Phenylmorpholin-3-one from 2-

anilinoethanol and chloroacetyl chloride. This compound is a notable precursor in the synthesis

of more complex molecules, including the anticoagulant Rivaroxaban.[5][6]

Materials:
2-Anilinoethanol

Chloroacetyl chloride

Concentrated Sulphuric Acid

65% Nitric Acid

Aqueous Ammonia Solution (25%)

Acetone

Water

Procedure:
Step 1: Synthesis of 4-Phenyl-3-morpholinone

In a suitable reaction vessel, react 2-anilinoethanol with chloroacetyl chloride to yield 4-

phenyl-3-morpholinone.[5]

Step 2: Nitration of 4-Phenyl-3-morpholinone

In a 2-litre flask, introduce 177 g (1.0 mol) of 4-phenyl-3-morpholinone in four portions into

728 g of concentrated sulphuric acid, maintaining an internal temperature of 10°C.[5]

Heat the mixture to 25°C and stir for 30 minutes.[5]

Cool the solution to -5°C.[5]
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Over the course of one hour, add 101.8 g of 65% nitric acid.[5]

Continue stirring at -5°C for one hour.[5]

Step 3: Work-up and Isolation

Following the reaction, adjust the pH to 7.4 at 10°C using a 25% aqueous ammonia solution.

[5]

The product, 4-(4-nitrophenyl)-3-morpholinone, can be worked up by extraction with acetone.

[5]

Isolate the final product by crystallization from an acetone/water mixture.[5]

Experimental Workflow
The synthesis of 4-(4-nitrophenyl)-3-morpholinone from 4-Phenylmorpholin-3-one is a critical

step in the production of key pharmaceutical intermediates. The workflow for this process is

illustrated below.
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Caption: Synthesis workflow of 4-(4-nitrophenyl)-3-morpholinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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